Cas no 223791-61-5 (2-Hexenoic acid, 5-methyl-, methyl ester, (2Z)-)

• Product Name: 2-Hexenoic acid, 5-methyl-, methyl ester, (2Z)-
• CAS No: 223791-61-5
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 1409782
• PubChem ID: 44119685
• Update Time: 2025-04-20

2-Hexenoic acid, 5-methyl-, methyl ester, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Hexenoic acid, 5-methyl-, methyl ester, (2Z)-
• (Z)-methyl 5-methyl-2-hexenoate
• Aldrichpp-us apo455832564
• 223791-61-5
• methyl (Z)-5-methylhex-2-enoate
• Methyl 5-methylhex-2-enoate
• 68797-67-1
• (Z)-5-Methyl-2-hexenoic acid methyl ester
• SCHEMBL18294832

• Inchi： 1S/C8H14O2/c1-7(2)5-4-6-8(9)10-3/h4,6-7H,5H2,1-3H3/b6-4-
• InChI Key： KNSMNULJDOTFMN-XQRVVYSFSA-N
• SMILES： O(C)C(/C=C\CC(C)C)=O

Computed Properties

• Exact Mass: 142.09942
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3